Cas no 14051-10-6 ((-)-(3ar,3bt,5ac,5bt,10at,12ac)-dodecahydro-[1,2,5,6]tetrathiocino[3,4-a;8,7-a']dipyrrolizine)

(-)-(3ar,3bt,5ac,5bt,10at,12ac)-dodecahydro-[1,2,5,6]tetrathiocino[3,4-a;8,7-a']dipyrrolizine structure
14051-10-6 structure
Product Name:(-)-(3ar,3bt,5ac,5bt,10at,12ac)-dodecahydro-[1,2,5,6]tetrathiocino[3,4-a;8,7-a']dipyrrolizine
CAS No:14051-10-6
MF:C14H22N2S4
MW:346.597877979279
CID:2070601
PubChem ID:101821144
Update Time:2025-04-21

(-)-(3ar,3bt,5ac,5bt,10at,12ac)-dodecahydro-[1,2,5,6]tetrathiocino[3,4-a;8,7-a']dipyrrolizine Chemical and Physical Properties

Names and Identifiers

    • (-)-(3ar,3bt,5ac,5bt,10at,12ac)-dodecahydro-[1,2,5,6]tetrathiocino[3,4-a
    • 8,7-a']dipyrrolizine
    • Cassiporin
    • 1alpha,1'beta,2beta,2'alpha-Bis-dithio-di-(7aalpha-pyrrolizidin)
    • cassipourine
    • (-)-Cassipourine
    • 14051-10-6
    • (1S,4S,5S,11S,14S,20S)-2,3,12,13-tetrathia-9,16-diazapentacyclo[12.6.0.04,11.05,9.016,20]icosane
    • (1S,4S,5S,11S,14S,20S)-2,3,12,13-tetrathia-9,16-diazapentacyclo(12.6.0.04,11.05,9.016,20)icosane
    • (-)-(3ar,3bt,5ac,5bt,10at,12ac)-dodecahydro-[1,2,5,6]tetrathiocino[3,4-a;8,7-a']dipyrrolizine
    • Inchi: 1S/C14H22N2S4/c1-3-9-13-11(7-15(9)5-1)17-18-12-8-16-6-2-4-10(16)14(12)20-19-13/h9-14H,1-8H2/t9-,10-,11-,12-,13-,14-/m0/s1
    • InChI Key: DAZPQMCIGXENBY-LHEWDLALSA-N
    • SMILES: S1[C@@H]2[C@H](CN3CCC[C@H]32)SS[C@H]2CN3CCC[C@H]3[C@@H]2S1

Computed Properties

  • Exact Mass: 346.06658340g/mol
  • Monoisotopic Mass: 346.06658340g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 0
  • Complexity: 359
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 6
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.483
  • Topological Polar Surface Area: 108Ų

Experimental Properties

  • Color/Form: Powder
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